3-oxo-N-(pyridin-3-ylmethyl)-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-5-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C18H19N5O3/c24-17(20-8-12-3-1-5-19-7-12)14-10-23(9-13-4-2-6-26-13)11-15-16(14)21-22-18(15)25/h1,3,5,7,10-11,13H,2,4,6,8-9H2,(H,20,24)(H,22,25)
• InChI Key: XEUOHBFJADDXHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NNC3=O)C(=C2)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

3-oxo-N-(pyridin-3-ylmethyl)-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.382. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Heterocyclic Compounds : A study by Kumar & Mashelker (2007) detailed the synthesis of novel 1,2,4‐Oxadiazole heterocyclic compounds containing a pyranopyridine moiety. This research is relevant as it highlights the process of creating complex organic compounds with potential pharmacological applications.

• Regioselective Synthesis : Drev et al. (2014) focused on the regioselective synthesis of pyrazolo[1,5- a ]pyrimidine-3-carboxamides, demonstrating the chemical versatility and potential for creating a wide range of derivatives for various applications (Drev et al., 2014).

Biological Activities

• Antiallergic Activities : Nohara et al. (1985) synthesized antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, which exhibited significant antiallergic activity in a rat model. This suggests potential applications of similar compounds in allergy treatment and immunology (Nohara et al., 1985).

• Antimicrobial Activity : Panda et al. (2011) reported on the synthesis of pyrazolo[3,4-b]pyridine derivatives, some of which showed moderate to good antibacterial activity against various bacteria (Panda et al., 2011).

• Anticancer and Anti-inflammatory Agents : A study by Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents, highlighting their potential in cancer and inflammation therapies (Rahmouni et al., 2016).